Cas no 2229204-78-6 (tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate
• CAS No: 2229204-78-6
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6100349
• PubChem ID: 165964363
• Update Time: 2025-10-31

tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate
• tert-butyl N-{3-[(4-hydroxypiperidin-4-yl)methyl]phenyl}carbamate
• EN300-1872146
• 2229204-78-6

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-14-6-4-5-13(11-14)12-17(21)7-9-18-10-8-17/h4-6,11,18,21H,7-10,12H2,1-3H3,(H,19,20)
• InChI Key： JKAXCGKEYIXGGV-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C=2)NC(=O)OC(C)(C)C)CCNCC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229204-78-6 and Product Name: *tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate*

Compound with the CAS number 2229204-78-6 and the product name tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including a carbamate moiety and a piperidine ring, makes it a promising candidate for further exploration in various therapeutic areas.

The structural framework of this compound is highly relevant to the ongoing research in the development of novel bioactive molecules. Specifically, the presence of a tert-butyl group provides steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological targets. Additionally, the N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate moiety introduces hydrophilic and hydrophobic interactions, enhancing its solubility and bioavailability. These features are critical for optimizing pharmacokinetic properties, which are essential for effective drug delivery.

In recent years, there has been a surge in research focused on modulating neurotransmitter systems to treat neurological disorders. The piperidine ring in this compound is particularly noteworthy, as it is a common structural motif found in many pharmacologically active agents targeting central nervous system (CNS) receptors. Studies have shown that piperidine derivatives can exhibit significant effects on serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The current research landscape suggests that compounds like this one may offer novel therapeutic strategies for these conditions.

The carbamate functional group is another key feature that contributes to the compound's potential utility. Carbamates have been widely studied for their ability to act as intermediates in the synthesis of various bioactive molecules. They are known for their stability under physiological conditions and their capacity to form hydrogen bonds, which enhances their binding interactions with biological targets. This stability makes them particularly suitable for use in drug formulations where long-term efficacy is desired.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. The use of molecular docking simulations has been instrumental in understanding how this compound interacts with specific enzymes and receptors. For instance, studies have indicated that the tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate moiety may bind effectively to certain serine proteases, which are involved in various metabolic pathways. This binding affinity could be exploited to develop inhibitors for therapeutic purposes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic route but also improve scalability for industrial production. The growing emphasis on green chemistry has also driven the development of more sustainable synthetic protocols, reducing waste and minimizing environmental impact.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. Initial assays have demonstrated its potential as an antagonist for certain CNS receptors, suggesting therapeutic benefits for disorders associated with excessive neurotransmitter activity. Additionally, its interaction with metabolic enzymes suggests possible applications in treating metabolic syndromes. These findings underscore the importance of continued research to fully elucidate its mechanisms of action and therapeutic potential.

The regulatory landscape for new pharmaceutical agents is stringent but well-established, ensuring that only safe and effective compounds reach clinical use. As such, rigorous testing is required to assess toxicity, pharmacokinetics, and pharmacodynamics before human trials can commence. The unique structure of this compound presents both challenges and opportunities in regulatory compliance. Its complex molecular architecture necessitates comprehensive characterization using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The future direction of research involving this compound is multifaceted. Further investigation into its biological activity will be crucial for identifying new therapeutic applications. Additionally, exploring derivative structures may lead to enhanced efficacy or reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible medical breakthroughs.

In conclusion, compound with CAS No. 2229204-78-6 and the product name *tert-butyl N-{3-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate* represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug development. With ongoing research focused on modulating neurotransmitter systems and metabolic pathways, this compound holds considerable potential for addressing various therapeutic challenges.